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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112 Get Quote

An In-depth Technical Guide to the Health and Safety of 1,4-Butynediol for Laboratory Use

Introduction
1,4-Butynediol (CAS No. 110-65-6) is a versatile chemical intermediate used in the synthesis of

a wide range of products, including pesticides, textile additives, corrosion inhibitors,

plasticizers, and synthetic resins.[1][2] It is an organic compound that is both an alkyne and a

diol, presenting as a colorless to yellow or white to light-brown solid.[1][2] While valuable in

research and development, its handling in a laboratory setting requires a thorough

understanding of its potential hazards and strict adherence to safety protocols due to its

reactivity and toxicity. This guide provides comprehensive health and safety information tailored

for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
1,4-Butynediol is classified as a hazardous substance. Exposure can occur through inhalation,

skin absorption, eye contact, and ingestion.

Health Hazards:

Acute Effects: It is corrosive and can cause severe irritation to the skin and eyes.[1][2]

Inhalation can irritate the respiratory tract, and ingestion is toxic.[2]
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Chronic Effects: Prolonged or repeated skin contact may lead to the development of a skin

allergy, where subsequent low-level exposure can cause itching and a rash.[1]

Absorption: The substance can be absorbed through the skin, which can contribute

significantly to overall exposure.[1]

Physical and Chemical Hazards:

Combustibility: The material may burn but does not ignite readily.[1][3]

Explosivity and Reactivity: While pure 1,4-butynediol is not explosive, it can decompose

explosively upon distillation if certain impurities like alkali or alkaline earth hydroxides are

present.[3] It may also react explosively or decompose violently when heated with alkaline

solutions, or in the presence of strong acids and mercury salts.[2][3] Containers may explode

when heated in a fire.[1]

Quantitative Data
Physical and Chemical Properties

Property Value Reference

Chemical Formula C₄H₆O₂ [2]

Molecular Weight 86.09 g/mol [4]

Appearance
White to light-yellow/brown

solid
[1][2]

Boiling Point 238 °C (460 °F) [4]

Flash Point 152 °C (305.6 °F) (Open Cup) [2]

Specific Gravity 1.07 at 20°C [4]

Solubility Soluble in water [3]

Toxicological Data
Limited quantitative toxicological data for 1,4-butynediol is publicly available. It is known to be a

poison by ingestion and exhibits moderate to high toxicity in animal studies.[2] It is considered

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://cameochemicals.noaa.gov/chemical/2746
https://cameochemicals.noaa.gov/chemical/2746
https://www.atamanchemicals.com/1-4-butynediol_u33584/
https://cameochemicals.noaa.gov/chemical/2746
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://www.atamanchemicals.com/1-4-butynediol_u33584/
https://cameochemicals.noaa.gov/chris/BTD.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://www.atamanchemicals.com/1-4-butynediol_u33584/
https://cameochemicals.noaa.gov/chris/BTD.pdf
https://www.atamanchemicals.com/1-4-butynediol_u33584/
https://cameochemicals.noaa.gov/chris/BTD.pdf
https://cameochemicals.noaa.gov/chemical/2746
https://www.atamanchemicals.com/1-4-butynediol_u33584/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to be approximately 10 times more toxic than the saturated C4 diols.[2] No specific

occupational exposure limits (e.g., PEL, TLV) have been established for 1,4-butynediol, but this

does not imply the substance is harmless.[1] Safe work practices should always be rigorously

followed.[1]

Experimental and Handling Protocols
Risk Assessment and Control Measures
A thorough risk assessment should be conducted before any new experiment involving 1,4-

butynediol. The following workflow outlines the necessary steps for safe laboratory use.
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Planning & Preparation

Execution & Control

Post-Procedure

Identify Hazards
(Health, Reactivity, Physical)

Review Safety Data Sheet (SDS)

Assess Exposure Potential
(Quantity, Duration, Frequency)

Define Safe Operating Procedure (SOP)

Implement Engineering Controls
(Fume Hood, Ventilation)

Use Required Personal
Protective Equipment (PPE)

Follow Safe Handling Practices
(Hygiene, No Ignition Sources)

Proper Decontamination
(Glassware, Surfaces)

Store Securely
(Cool, Ventilated, Tightly Sealed)

Segregate & Label Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for Safe Laboratory Handling of 1,4-Butynediol.
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Engineering Controls
Ventilation: All work with 1,4-butynediol should be conducted in a well-ventilated area.[5]

Operations should be enclosed where possible, or local exhaust ventilation (such as a

chemical fume hood) must be used at the site of chemical release to minimize inhalation

exposure.[1]

Safety Equipment: Emergency eyewash fountains and safety showers must be immediately

accessible in the work area.[1][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. OSHA standard 1910.132 requires employers to

assess hazards and provide appropriate PPE.[1]

PPE Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

severe eye irritation.[5]

Hand Protection Neoprene rubber gloves.
Protects against skin contact,

irritation, and absorption.[4][5]

Skin/Body Protection
Protective clothing (e.g., lab

coat, apron).

Prevents skin contact and

contamination of personal

clothing.[1][5]

Respiratory Protection

Use an appropriate certified

respirator if ventilation is

inadequate.

Prevents inhalation of dust or

vapors.[1]

Hygiene and Handling Practices
Wash hands and any exposed skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke in areas where 1,4-butynediol is handled, processed, or stored.

[1]
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Remove contaminated clothing promptly and launder it separately before reuse.[1] Do not

take contaminated work clothes home.[1]

Avoid generating dust when handling the solid form.[5]

Keep the substance away from heat, sparks, and open flames.[5]

Storage and Disposal
Storage: Store in tightly closed containers in a cool, dry, and well-ventilated area away from

incompatible substances.[1][5]

Disposal: 1,4-Butynediol and any contaminated materials must be disposed of as hazardous

waste.[1] Contact your institution's environmental health and safety department or a licensed

waste disposal company for specific guidance, following all federal, state, and local

regulations.[1]

Emergency Procedures
Rapid and correct response to an exposure or spill is crucial.
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Spill Response
Personnel Exposure Response

Exposure or Spill Occurs

Evacuate non-essential personnel Identify Exposure Route

Wear appropriate PPE

Collect solid material in a
sealed, labeled container

Ventilate and decontaminate area

Manage as hazardous waste

Move to fresh air

 Inhalation 

Remove contaminated clothing.
Wash skin with soap & water.

 Skin Contact 

Flush with water for 15 min.
Lift eyelids.

 Eye Contact 

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Protocol for 1,4-Butynediol Incidents.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention immediately.[1][5]
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Skin Contact: Quickly remove all contaminated clothing. Immediately wash the affected skin

with plenty of soap and water.[1]

Inhalation: Remove the person from the exposure area to fresh air. Seek prompt medical

attention.[1]

Ingestion: If the substance is swallowed, contact a poison control center (1-800-222-1222) or

seek immediate medical attention.[1]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol/polymer foam extinguishers.[1]

Hazards: Poisonous gases are produced in a fire.[1] Containers are at risk of exploding.[1]

Procedure: Use a water spray to keep fire-exposed containers cool.[1] Firefighters must

wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Spill Response
Evacuate all personnel not wearing appropriate protective equipment from the spill area.[1]

Collect the spilled solid material in the safest and most convenient manner and deposit it into

sealed, labeled containers for disposal.[1]

After the material has been collected, ventilate the area and wash the spill site thoroughly.[1]

Employees required to clean up spills must be properly trained and equipped according to

regulations such as OSHA 1910.120(q).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://pim-resources.coleparmer.com/sds/90836.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0298.pdf
https://www.benchchem.com/product/b8721112?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. nj.gov [nj.gov]

2. 1,4-BUTYNEDIOL - Ataman Kimya [atamanchemicals.com]

3. 1,4-BUTYNEDIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Butyne-1,4-diol health and safety information for lab
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8721112#butyne-1-4-diol-health-and-safety-
information-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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